Cas no 31977-95-4 (Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester)

• Product Name: Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester
• CAS No: 31977-95-4
• MF: C₂₃H₄₇NO₃
• MW: 385.624187707901
• CID: 312545
• PubChem ID: 16205062
• Update Time: 2025-04-19

Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester
• [2-amino-2-(hydroxymethyl)butyl] octadecanoate
• 2-(hydroxymethyl)butyl 2-aminooctadecanoate
• 2-Amino-2-(hydroxymethyl)butyl stearate
• 2-Amino-2-(hydroxymethyl)butyl octadecanoate
• DTXSID60953866
• EINECS 250-878-6
• 31977-95-4
• NS00051657

• Inchi： 1S/C23H47NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(26)27-21-23(24,4-2)20-25/h25H,3-21,24H2,1-2H3
• InChI Key： KHYKTXHJBKSIRI-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)CC(CO)(CC)N

Computed Properties

• Exact Mass: 385.35581
• Monoisotopic Mass: 385.355594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 7.7

Experimental Properties

• Density: 0.932
• Boiling Point: 461.6°C at 760 mmHg
• Flash Point: 233°C
• Refractive Index: 1.469
• PSA: 72.55